1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

• Molecular Formula: C11H4Cl2F3N3
• Molecular Weight: 306.07 g/mol
• IUPAC Name: 2-(2,3-dichlorophenyl)-5-(trifluoromethyl)pyrazole-3-carbonitrile
• InChI: InChI=1S/C11H4Cl2F3N3/c12-7-2-1-3-8(10(7)13)19-6(5-17)4-9(18-19)11(14,15)16/h1-4H
• InChI Key: PKFUGULRTUHNGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N2C(=CC(=N2)C(F)(F)F)C#N

Description

1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C11H4Cl2F3N3 and its molecular weight is 306.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-(2,3-dichlorophenyl)-5-iodo-3-(trifluoromethyl)-1H-pyrazole (11.1 g, 27.58 mmol, 1.0 eq) in NMP (50 mL) was added CuCN (2.39 g, 27.58 mmol, 1.0 eq.) and heated to 200° C. for 2 h. The reaction mixture was passed through a celite pad and washed with excess of ethyl acetate. The filtrate was washed with water and the ethyl acetate layer was separated, dried (Na2SO4), and the solvent evaporated. The resulting residue was purified by CC using ethyl acetate/PE (1:9) to get 1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (5.02 g, crude, yellow solid).